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Compound of Interest

Compound Name: 4-Heptanone

Cat. No. B092745

An In-depth Technical Guide to 4-Heptanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Heptanone, also known as dipropyl ketone.[1][2][3] This document is intended
for researchers, scientists, and professionals in drug development who require detailed
information on this compound.

Physical and Chemical Properties

4-Heptanone is a colorless liquid with a fruity, solvent-like odor.[4] It is a ketone with the
chemical formula C7H140.[1] This compound is practically insoluble in water but soluble in
organic solvents.[2][4]

Table 1: Physical Properties of 4-Heptanone

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b092745?utm_src=pdf-interest
https://www.benchchem.com/product/b092745?utm_src=pdf-body
https://en.wikipedia.org/wiki/4-Heptanone
https://www.hmdb.ca/metabolites/HMDB0004814
https://foodb.ca/compounds/FDB008059
https://www.benchchem.com/product/b092745?utm_src=pdf-body
https://cymitquimica.com/cas/123-19-3/
https://en.wikipedia.org/wiki/4-Heptanone
https://www.hmdb.ca/metabolites/HMDB0004814
https://cymitquimica.com/cas/123-19-3/
https://www.benchchem.com/product/b092745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Source(s)

Molecular Formula

C7H140

[1]14]

Molar Mass 114.188 g-mol-1 [1]
Appearance Colorless liquid [1]
Density 0.817 - 0.82 g/mL [1]
Melting Point -33°Ct0-32.8 °C [1]
Boiling Point 143.9°Cto 145 °C [1]

Vapor Pressure

5 mmHg (20 °C)

[1]

Water Solubility

4.51 g/L

[3]

Refractive Index (n20/D)

1.407

Flash Point

49 °C (closed cup)

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-Heptanone.

Table 2: Spectroscopic Information for 4-Heptanone

Spectrum Type

Description

Source(s)

1H NMR

Spectrum available

[5]

Predicted IR lon Spectrum

available

[2]

Mass Spectrometry (GC)

Spectrum available

[6]7]

Chemical Reactivity and Pathways

4-Heptanone exhibits typical ketone reactivity. It can undergo nucleophilic addition and

oxidation reactions.[4] As a ketone with alpha-hydrogens, it undergoes keto-enol

tautomerization, forming an enol tautomer.[2][3]

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://en.wikipedia.org/wiki/4-Heptanone
https://cymitquimica.com/cas/123-19-3/
https://en.wikipedia.org/wiki/4-Heptanone
https://en.wikipedia.org/wiki/4-Heptanone
https://en.wikipedia.org/wiki/4-Heptanone
https://en.wikipedia.org/wiki/4-Heptanone
https://en.wikipedia.org/wiki/4-Heptanone
https://en.wikipedia.org/wiki/4-Heptanone
https://foodb.ca/compounds/FDB008059
https://www.benchchem.com/product/b092745?utm_src=pdf-body
https://www.benchchem.com/product/b092745?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_123-19-3_1HNMR.htm
https://www.hmdb.ca/metabolites/HMDB0004814
https://spectrabase.com/spectrum/6vQJ6FO4ERT
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123193&Mask=200
https://www.benchchem.com/product/b092745?utm_src=pdf-body
https://cymitquimica.com/cas/123-19-3/
https://www.hmdb.ca/metabolites/HMDB0004814
https://foodb.ca/compounds/FDB008059
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The presence of alpha-hydrogens allows 4-Heptanone to exist in equilibrium with its enol form.
This tautomerism is a key aspect of its reactivity, particularly in reactions involving the alpha-
carbon.

Keto-Enol Tautomerism of 4-Heptanone.

Ketones like 4-Heptanone are generally resistant to oxidation by mild oxidizing agents.[8]
Strong oxidizing agents can oxidize ketones, but this process is destructive and breaks carbon-
carbon bonds.[8]

Reduction of 4-Heptanone yields the corresponding secondary alcohol, 4-heptanol. This can
be achieved using various reducing agents. While some aliphatic ketones are reduced
sluggishly with sodium dithionite alone, the addition of dimethylformamide can improve
conversion.[9] A common method for this reduction is the use of sodium borohydride.[10]

1. NaBH4

4-Heptanone 2. H3O* 4-Heptanol

Click to download full resolution via product page

Reduction of 4-Heptanone to 4-Heptanol.

The alpha-protons of 4-Heptanone are acidic and can be removed by a strong base to form an
enolate.[11][12] This enolate is a powerful nucleophile and can react with various electrophiles
at the alpha-carbon.[11] The formation of either the kinetic or thermodynamic enolate can be
controlled by the choice of base and reaction conditions.[12]

Experimental Protocols

A common method for the synthesis of 4-Heptanone is the ketonization of butyric acid, which
involves the pyrolysis of its iron(ll) salt.[1]

Protocol:
e A mixture of n-butyric acid and hydrogen-reduced iron powder is refluxed for 5 hours.

e The apparatus is then set up for downward distillation under a nitrogen atmosphere.
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e The flask is heated strongly, and the entire distillate is collected.

e The crude product is washed with two portions of 10% sodium hydroxide solution and one
portion of water.

e The resulting 4-Heptanone is dried over anhydrous sodium sulfate, filtered, and distilled.

This method is a general procedure for preparing simple ketones from normal aliphatic
carboxylic acids.[13]

n-Butyric Acid

T~a
Distillation 4-Heptanone
v

Iron Powder

Click to download full resolution via product page

Workflow for the Synthesis of 4-Heptanone.

The following is a general procedure for the microwave-assisted reduction of ketones using
silica-supported sodium borohydride.[10]

Protocol:

e Sodium borohydride and silica gel are combined and ground to produce the supported
reducing agent.

e The sodium borohydride/silica mixture is combined with 4-Heptanone in a microwave
reaction vessel and mixed thoroughly.

e The vessel is capped and irradiated in a microwave at 75% power (900 W) for 10 minutes.

e The resulting 4-heptanol is extracted from the solid support with diethyl ether and filtered.[10]

Safety and Handling

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b092745?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv5p0589
https://www.benchchem.com/product/b092745?utm_src=pdf-body-img
https://www.benchchem.com/product/b092745?utm_src=pdf-body
http://article.sapub.org/10.5923.j.ajoc.20150504.01.html
https://www.benchchem.com/product/b092745?utm_src=pdf-body
http://article.sapub.org/10.5923.j.ajoc.20150504.01.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Heptanone is a flammable liquid and should be handled with care.[4][14] It is harmful if
inhaled.[15] Appropriate personal protective equipment, including safety goggles, gloves, and
respiratory protection, should be worn when handling this chemical.[16] It should be stored in a
cool, dry, well-ventilated area away from sources of ignition.[14][16] In case of fire, "alcohol”
foam or water spray can be used as extinguishing agents.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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